![molecular formula C9H10O2 B2708491 1-(Cyclopenta-2,4-dien-1-ylidene)ethyl acetate CAS No. 701-12-2](/img/structure/B2708491.png)
1-(Cyclopenta-2,4-dien-1-ylidene)ethyl acetate
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Overview
Description
1-(Cyclopenta-2,4-dien-1-ylidene)ethyl acetate is a chemical compound with the CAS Number: 701-12-2 . It has a molecular weight of 150.18 and a molecular formula of C9H10O2 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10O2/c1-7(11-8(2)10)9-5-3-4-6-9/h3-6H,1-2H3 . The SMILES representation is CC(=C1C=CC=C1)OC(=O)C .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 150.18 and a molecular formula of C9H10O2 .Scientific Research Applications
Cyclopropanation and Synthesis of Complex Organic Molecules
Research on related compounds demonstrates the utility of similar chemical structures in synthesizing complex organic molecules. For example, the synthesis of (2S,1‘R,2‘R,3‘R)-2-(2‘,3‘-dicarboxycyclopropyl)glycine, an isotype-selective agonist of metabotropic glutamate receptors, utilized ethyl (dimethylsulfuranylidene)acetate or related sulfonium ylides for cyclopropanation of olefins derived from (S)-glyceraldehyde acetonide with good to excellent diastereoselectivity (马大为 et al., 1999). This highlights the role of similar compounds in stereoselectively creating complex organic structures, which are essential in pharmaceutical synthesis.
Material Science and Organic Electronics
Compounds similar to 1-(Cyclopenta-2,4-dien-1-ylidene)ethyl acetate may find applications in material science, especially in the synthesis of organic electronic materials. For instance, the use of ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate in crystallography and the investigation of its molecular stacking in crystals could provide insights into the design and synthesis of novel organic semiconductors (Wafia Boukhedena et al., 2018).
Green Chemistry and Synthesis Methodologies
The field of green chemistry benefits from the development of new synthesis methodologies that minimize the use of toxic solvents and improve reaction efficiencies. Research into cyclocondensation of ethyl (imidazolidine-2-ylidene)acetate with aromatic esters, leading to the formation of fused heterocycles, represents an advancement in green chemistry practices by creating more sustainable synthetic routes (D. Dar'in et al., 2015).
Advanced Organic Synthesis Techniques
Moreover, studies on the distortion/interaction energy control of 1,3-dipolar cycloaddition reactivity, involving compounds similar to this compound, contribute to our understanding of reaction mechanisms in organic synthesis. This knowledge is crucial for designing more efficient synthetic pathways and for the development of new reactions (D. Ess & K. Houk, 2007).
Safety and Hazards
properties
IUPAC Name |
1-cyclopenta-2,4-dien-1-ylideneethyl acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-7(11-8(2)10)9-5-3-4-6-9/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLIFHFJVXNCSKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C1C=CC=C1)OC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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